Cas no 1567070-60-3 (3-Fluoro-3-(methoxymethyl)pyrrolidine)

• Product Name: 3-Fluoro-3-(methoxymethyl)pyrrolidine
• CAS No: 1567070-60-3
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• MDL: MFCD26038769
• CID: 4606663
• PubChem ID: 112564308
• Update Time: 2025-05-21

3-Fluoro-3-(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(methoxymethyl)pyrrolidine
• SB22214
• SY322308
• F2147-3284
• EN300-1223521
• 1567070-60-3
• P17670
• CS-0172681
• AS-54246
• MFCD26038769
• SCHEMBL16224532
• AKOS026716329
• 3-Fluoro-3-(methoxymethyl)pyrrolidine

• MDL： MFCD26038769
• Inchi： 1S/C6H12FNO/c1-9-5-6(7)2-3-8-4-6/h8H,2-5H2,1H3
• InChI Key： BWWAJKNTOFNEJZ-UHFFFAOYSA-N
• SMILES： FC1(COC)CNCC1

Computed Properties

• Exact Mass: 133.090292168 g/mol
• Monoisotopic Mass: 133.090292168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 133.16
• XLogP3: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Fluoro-3-(methoxymethyl)pyrrolidine

3-Fluoro-3-(methoxymethyl)pyrrolidine: A Comprehensive Overview

The compound with CAS No. 1567070-60-3, commonly referred to as 3-Fluoro-3-(methoxymethyl)pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a fluoro and methoxymethyl substituent at the 3-position. The pyrrolidine core is a five-membered saturated heterocyclic ring containing one nitrogen atom, while the fluoro and methoxymethyl groups introduce distinct electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 3-Fluoro-3-(methoxymethyl)pyrrolidine in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The fluoro group is known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for medicinal chemistry applications. Additionally, the methoxymethyl group provides a site for further functionalization, enabling the creation of derivatives with diverse biological activities.

In terms of synthesis, 3-Fluoro-3-(methoxymethyl)pyrrolidine can be prepared through a variety of methods, including ring-closing reactions and nucleophilic substitution. One notable approach involves the reaction of a suitable aldehyde with a primary amine in the presence of a reducing agent, followed by subsequent modifications to introduce the fluoro and methoxymethyl groups. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and development purposes.

The structural versatility of 3-Fluoro-3-(methoxymethyl)pyrrolidine has also led to its investigation in materials science. For example, it has been used as a precursor for the synthesis of advanced polymers and coatings. The pyrrolidine ring contributes to the formation of robust polymer networks, while the substituents provide additional functionality, such as improved adhesion or resistance to environmental factors.

From an environmental standpoint, researchers have examined the biodegradation and toxicity profiles of 3-Fluoro-3-(methoxymethyl)pyrrolidine. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact. Regulatory agencies have also expressed interest in this compound due to its potential applications in industrial settings.

In conclusion, 3-Fluoro-3-(methoxymethyl)pyrrolidine (CAS No. 1567070-60-3) is a multifaceted compound with promising applications across various industries. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for scientists and engineers alike. As research continues to unfold, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.